Cas no 34239-17-3 (Gentioflavoside)

• Product Name: Gentioflavoside
• CAS No: 34239-17-3
• MF: C₁₆H₂₂O₁₀
• MW: 374.339886188507
• CID: 2665300
• Update Time: 2024-02-29

Gentioflavoside Chemical and Physical Properties

Names and Identifiers

• [(5,6-Dihydro-6-methyl-1-oxo-1H,3H-pyrano[3,4-c]pyran-5-yl)hydroxymethyl]β-D-glucopyranoside
• Gentioflavoside

• Inchi： 1S/C16H22O10/c1-6-10(7-2-3-23-14(21)8(7)5-24-6)15(22)26-16-13(20)12(19)11(18)9(4-17)25-16/h2,5-6,9-13,15-20,22H,3-4H2,1H3/t6?,9-,10?,11-,12+,13-,15?,16+/m1/s1
• InChI Key： AWNFCMRYPKKIHV-GINADMMMSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1OC(C1C2=CCOC(C2=COC1C)=O)O)O)O)O

Computed Properties

• Exact Mass: 374.121
• Monoisotopic Mass: 374.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155
• XLogP3: -1.496

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds